molecular formula C11H13ClO3 B8444799 [2-(3-Chloro-phenyl)-ethoxy]-acetic acid methyl ester

[2-(3-Chloro-phenyl)-ethoxy]-acetic acid methyl ester

Cat. No.: B8444799
M. Wt: 228.67 g/mol
InChI Key: NSWVKMDQOCFXOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(3-Chloro-phenyl)-ethoxy]-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClO3

Molecular Weight

228.67 g/mol

IUPAC Name

methyl 2-[2-(3-chlorophenyl)ethoxy]acetate

InChI

InChI=1S/C11H13ClO3/c1-14-11(13)8-15-6-5-9-3-2-4-10(12)7-9/h2-4,7H,5-6,8H2,1H3

InChI Key

NSWVKMDQOCFXOQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COCCC1=CC(=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(3-chloro-phenyl)-ethanol (1.96 g, 12.51 mmol) in THF (55 ml) was added n-BuLi (8.8 ml, 1.6 M solution in hexane, 13.77 mmol) at −78° C. Then sodium iodoacetate (2.6 g, 12.51 mmol) was added and the mixture was allowed to warm to ambient temperature and was stirred overnight. The THF was then removed and 1 N HCl was added to the remaining residue to adjust the pH to 1. This mixture was extracted two times with dichloromethane and the combined extracts were dried (Na2SO4) and evaporated. The remaining red liquid was dissolved in MeOH (60 ml) and thionylchloride (1.56 ml, 21.5 mmol) was added dropwise at −15° C. The reaction mixture was then stirred for 1.5 h at ambient temperature. Then water was added and the mixture was extracted three times with ether. The combined extracts were washed with brine, dried (Na2SO4) and evaporated. The remaining residue was then purified by column chromatography (silica gel, heptane/ethyl acetate 95:5 to 88:12) to give the title compound (2.161 g, 9.45 mmol; 76%) as orange liquid. MS: m/e=229.2 [M+H+].
Quantity
1.96 g
Type
reactant
Reaction Step One
Quantity
8.8 mL
Type
reactant
Reaction Step One
Name
Quantity
55 mL
Type
solvent
Reaction Step One
Name
sodium iodoacetate
Quantity
2.6 g
Type
reactant
Reaction Step Two
Quantity
1.56 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
76%

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